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Compound of Interest

Compound Name: Tridecyl phosphate

Cat. No.: B010036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health, safety, and handling

precautions for tridecyl phosphate. Due to the limited availability of specific toxicological data

for tridecyl phosphate in public literature, this document also includes information on

structurally related compounds and details standard experimental protocols for assessing

chemical safety.

Chemical and Physical Properties
Tridecyl phosphate is an organic compound that is typically a colorless to pale yellow liquid

and is insoluble in water but soluble in organic solvents such as ethanol and ether.[1][2] It is

often used as a plasticizer, lubricant, and surfactant in various industrial applications.[1][2]

Table 1: Physical and Chemical Properties of Tridecyl Phosphate and Related Compounds
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Property Tridecyl Phosphate Tris(decyl) phosphate

Chemical Formula C₃₀H₆₃O₄P C₃₀H₆₃O₄P

Molecular Weight 518.79 g/mol [1] 518.8 g/mol [2][3]

CAS Number 4200-55-9[2] 224-099-7[2]

Appearance
Colorless to pale yellow

liquid[1][2]
-

Solubility
Insoluble in water; Soluble in

organic solvents[1][2]
-

Flash Point 195.4°C[4] -

Hazard Identification and Classification
While specific GHS classification for tridecyl phosphate is not consistently available, related

organophosphates may cause skin and eye irritation.[1][5] It is crucial to handle this chemical

with appropriate safety measures.

Table 2: GHS Hazard Summary (Based on related compounds)

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[5]

Serious Eye Damage H318: Causes serious eye damage[5]

Toxicological Data
Specific quantitative toxicological data for tridecyl phosphate is not readily available in

published literature.[4][5] The following table presents data for a structurally similar compound,

ditridecyl phthalate, to provide a potential toxicological profile. Caution is advised when

extrapolating these values to tridecyl phosphate.

Table 3: Acute Toxicity Data for Ditridecyl Phthalate (Analogue Compound)
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Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [6]

LD50 Rabbit Dermal > 19,000 mg/kg [6]

Experimental Protocols
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are used to determine the toxicological properties of

chemicals. The following are summaries of key experimental protocols relevant to assessing

the safety of a substance like tridecyl phosphate.

Acute Oral Toxicity (OECD Guideline 401)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.[4]

Principle: The test substance is administered in graduated doses to groups of fasted

experimental animals (typically rodents) via oral gavage.[4]

Methodology:

Animals are fasted overnight prior to dosing.[4]

The substance is administered in a single dose or in smaller fractions over a period not

exceeding 24 hours.[4]

Animals are observed for signs of toxicity and mortality for a set period, typically 14 days.

[4]

The LD50 (median lethal dose) is calculated, which is the statistically derived single dose

expected to cause death in 50% of the animals.[4]

At the conclusion of the study, surviving animals are euthanized and necropsied.[4]

Acute Dermal Toxicity (OECD Guideline 402)
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This guideline assesses the potential for a substance to cause toxicity through skin contact.

Principle: A single dose of the test substance is applied to the shaved skin of experimental

animals (commonly rats or rabbits) and held in contact for 24 hours.[7]

Methodology:

The fur is removed from the dorsal area of the trunk of the test animals approximately 24

hours before the test.

The test substance is applied uniformly over an area that is approximately 10% of the total

body surface area.

The treated area is covered with a porous gauze dressing and non-irritating tape.[8]

After a 24-hour exposure period, the residual test substance is removed.[8]

Animals are observed for signs of toxicity and mortality for at least 14 days.[7]

The LD50 is determined if sufficient mortality occurs.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.[2]

Principle: The test substance is applied in a single dose to a small area of the skin of an

albino rabbit.[2]

Methodology:

A 0.5 mL (liquid) or 0.5 g (solid) dose is applied to a small patch of skin.[2]

The exposure period is 4 hours.[2]

The skin is examined for signs of erythema (redness) and edema (swelling) at specified

intervals over 14 days.[2]

The severity of the lesions is scored to determine the level of irritation or corrosion.[2]
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Acute Eye Irritation/Corrosion (OECD Guideline 405)
This guideline is used to assess the potential of a substance to cause eye irritation or damage.

[9]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an albino rabbit, with the other eye serving as a control.[9]

Methodology:

The test is initially performed on a single animal.[9]

The eyes are examined at 1, 24, 48, and 72 hours after application.[9]

Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.

[9]

If a corrosive effect is not observed, a confirmatory test on up to two additional animals is

performed.[9]

Fish, Acute Toxicity Test (OECD Guideline 203)
This test determines the acute lethal toxicity of a substance to fish in freshwater.

Principle: Fish are exposed to the test substance for a 96-hour period.[1]

Methodology:

At least five concentrations of the test substance are prepared in a geometric series.[10]

Groups of fish (at least seven per concentration) are exposed to the test concentrations

and a control.[10]

Mortality is recorded at 24, 48, 72, and 96 hours.[1][10]

The LC50 (median lethal concentration) is calculated, which is the concentration that is

lethal to 50% of the test fish.[10]
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Health, Safety, and Handling Precautions
Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[4]

Respiratory Protection: In case of insufficient ventilation or the formation of aerosols, use a

full-face respirator.[5]
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Task Assessment:
Handling Tridecyl Phosphate

Potential for Exposure?
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(aerosols, vapors)

Yes

Proceed with Task

No

Skin Contact Risk?

No Wear Full-Face Respirator
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Eye Contact Risk?
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Wear Chemical-Resistant Gloves
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Wear Safety Goggles/
Face Shield
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Wear Protective Clothing
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Caption: PPE Selection Workflow for Handling Tridecyl Phosphate.
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Handling and Storage
Handling: Handle in a well-ventilated area.[4] Avoid contact with skin and eyes, and avoid the

formation of dust and aerosols.[4] Use non-sparking tools to prevent fire from electrostatic

discharge.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Store

away from incompatible materials.[5]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4][5]

Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of

water. Consult a doctor.[4][5]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[4][5] Remove contact

lenses if present and easy to do.[4][5] Continue rinsing and get medical help.[4][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[4][5] Never give anything by

mouth to an unconscious person.[4][5] Call a doctor or Poison Control Center immediately.[4]

[5]
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Exposure Occurs

Type of Exposure?

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water.

Rinse with water for 15+ minutes.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

If irritation persists
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Caption: First Aid Decision Tree for Tridecyl Phosphate Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[5]

Specific Hazards: The substance is non-combustible but may decompose upon heating to

produce corrosive and/or toxic fumes.[11]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4][5]
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Accidental Release Measures
Personal Precautions: Use personal protective equipment.[4] Ensure adequate ventilation.[4]

Remove all sources of ignition.[4] Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the chemical enter drains; discharge into the environment must be avoided.[4]

Methods for Cleaning Up: Collect spillage with inert absorbent material and dispose of in

suitable, closed containers.[4] Use spark-proof tools and explosion-proof equipment.[4]

Ecological Information
There is a lack of specific data on the ecotoxicity of tridecyl phosphate.[4][5] Most safety data

sheets indicate "no data available" for toxicity to fish, daphnia, and algae.[4][5] Discharge into

the environment should be avoided.[4]

Disposal Considerations
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations.[4] The material can potentially be disposed of by removal

to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[5]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the specific Safety Data Sheet (SDS) for the material being used and follow all

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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